Cas no 1805445-13-9 (5-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde
• CAS No: 1805445-13-9
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 4885043
• Update Time: 2025-06-11

5-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO/c9-1-4-2-13-7(8(11)12)5(3-14)6(4)10/h2-3,8H,1H2
• InChI Key： BHSARESDTPLWOK-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(C=O)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde

Recent Advances in the Application of 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde (CAS: 1805445-13-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(Bromomethyl)-2-(difluoromethyl)-4-fluoropyridine-3-carboxaldehyde (CAS: 1805445-13-9) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and chemical probes. This heterocyclic aldehyde derivative, characterized by its unique bromomethyl and difluoromethyl substituents, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and targeted covalent modifiers, positioning it as a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of irreversible BTK (Bruton's tyrosine kinase) inhibitors. Researchers utilized the bromomethyl group for selective alkylation of cysteine residues in the BTK active site, while the difluoromethyl moiety enhanced binding affinity through favorable hydrophobic interactions. The resulting inhibitors showed picomolar potency against both wild-type and C481S mutant BTK, addressing a critical need in the treatment of resistant B-cell malignancies. This work underscores the compound's importance in developing next-generation covalent inhibitors.

In parallel research, the fluoropyridine core of 1805445-13-9 has been exploited for PET tracer development. A Nature Communications publication reported its incorporation into fluorine-18 labeled probes for imaging neuroinflammation. The aldehyde functionality allowed efficient conjugation to targeting vectors via reductive amination, while the inherent fluorine atoms provided optimal pharmacokinetic properties. Preliminary in vivo studies demonstrated excellent blood-brain barrier penetration and specific binding to activated microglia, offering new tools for neurodegenerative disease research.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A Green Chemistry report detailed a continuous-flow process for its preparation, achieving 85% yield with significantly reduced hazardous waste generation compared to batch methods. This development addresses previous scalability challenges and enhances its viability for industrial-scale applications. The optimized protocol employs catalytic C-H fluorination and bromination, representing a notable advancement in sustainable heterocycle synthesis.

Emerging applications extend to antibiotic development, where researchers have leveraged the compound's reactivity to create novel β-lactamase inhibitors. The difluoromethyl group was found to confer unusual resistance to enzymatic hydrolysis while maintaining potent inhibitory activity against class A and C β-lactamases. These findings, published in ACS Infectious Diseases, suggest potential for combating multidrug-resistant bacterial infections through structurally innovative approaches.

Ongoing research directions include exploration of this scaffold in PROTAC (proteolysis targeting chimera) design, where its bifunctional nature enables simultaneous engagement of target proteins and E3 ubiquitin ligases. Preliminary results presented at recent conferences indicate promising degradation activity against challenging oncology targets, with optimized linkers derived from the aldehyde functionality. This expanding utility across multiple therapeutic modalities highlights the compound's growing importance in chemical biology and pharmaceutical research.